2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-ethoxybenzo[d]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of benzo[d]thiazole, which is a bicyclic compound consisting of fused benzene and thiazole rings . It also contains a 3,4-dihydroisoquinoline group . Compounds with these groups are often studied for their potential biological activities .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds are often synthesized through multi-component reactions . For instance, a modified Strecker synthesis has been used to produce a compound with a 3,4-dihydroisoquinolin-2(1H)-yl group .Molecular Structure Analysis
The molecular structure of this compound would likely include a benzo[d]thiazole ring fused with a 3,4-dihydroisoquinoline group. The exact structure would depend on the specific locations of the ethoxy group and other substituents .Scientific Research Applications
Therapeutic Potential and Medicinal Chemistry
The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-ethoxybenzo[d]thiazole is a part of the broader chemical families of tetrahydroisoquinolines and benzothiazoles, which have been extensively studied for their diverse pharmacological applications. These compounds exhibit a wide range of biological activities and have been the focus of medicinal chemistry research aimed at developing novel therapeutic agents.
Tetrahydroisoquinolines in Drug Discovery Tetrahydroisoquinolines (THIQs) are recognized for their "privileged scaffold," being foundational structures in natural products and drugs. Initially associated with neurotoxicity, specific THIQ derivatives have since been identified as potential therapeutic agents, including as Parkinsonism-preventing agents. The US FDA's approval of trabectedin, a compound derived from THIQ, for treating soft tissue sarcomas underscores the importance of this chemical structure in anticancer drug discovery. THIQ derivatives have shown promise in treating cancer, central nervous system disorders, cardiovascular and metabolic diseases, and infectious diseases such as malaria, tuberculosis, and viral infections, highlighting their versatility and potential as novel drug candidates with unique mechanisms of action (Singh & Shah, 2017).
Benzothiazoles in Medicinal Chemistry Benzothiazoles are another critical class of compounds with a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The simple structure of 2-arylbenzothiazoles has been explored as potential antitumor agents. Some benzothiazole derivatives are in clinical use for various diseases and disorders, reflecting the chemical's capacity to act as a ligand for biomolecules. This has spurred interest in developing therapies for ailments, particularly cancer, where the 2-arylbenzothiazole moiety is being investigated for its antitumor properties. The structural simplicity and ease of synthesis of benzothiazoles provide an opportunity for the development of chemical libraries that could lead to new chemical entities in the pharmaceutical market (Kamal, Hussaini Syed, & Malik Mohammed, 2015).
Mechanism of Action
Target of Action
The primary target of the compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-ethoxybenzo[d]thiazole is the Peroxisome proliferator-activated receptor delta . This receptor plays a crucial role in the regulation of cellular functions and is involved in various physiological processes.
Mode of Action
The compound this compound interacts with its target, the Peroxisome proliferator-activated receptor delta, to exert its effects . .
Biochemical Pathways
It is likely that the compound’s interaction with the peroxisome proliferator-activated receptor delta influences several downstream effects .
Properties
IUPAC Name |
2-(3,4-dihydro-1H-isoquinolin-2-yl)-6-ethoxy-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2OS/c1-2-21-15-7-8-16-17(11-15)22-18(19-16)20-10-9-13-5-3-4-6-14(13)12-20/h3-8,11H,2,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKSMBEKZQUUFNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.